Cas no 62243-02-1 (2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl-)

• Product Name: 2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl-
• CAS No: 62243-02-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 452812
• PubChem ID: 12326434
• Update Time: 2025-04-19

2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl-
• 5-methyl-3-oxo-N-phenyl-1,2-oxazolidine-2-carboxamide
• 62243-02-1
• DTXSID90489648

• Inchi： 1S/C11H12N2O3/c1-8-7-10(14)13(16-8)11(15)12-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)
• InChI Key： MLXVAOQXIRVKAO-UHFFFAOYSA-N
• SMILES： O1C(C)CC(N1C(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64